Cas no 166952-92-7 (2-(Methoxycarbonyl)benzofuran-5-carboxylic acid)

• Product Name: 2-(Methoxycarbonyl)benzofuran-5-carboxylic acid
• CAS No: 166952-92-7
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 1084844
• PubChem ID: 73553872
• Update Time: 2025-04-20

2-(Methoxycarbonyl)benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxycarbonyl)benzofuran-5-carboxylic acid
• 2-(Methoxycarbonyl)-1-benzofuran-5-carboxylic acid
• 166952-92-7

• Inchi： 1S/C11H8O5/c1-15-11(14)9-5-7-4-6(10(12)13)2-3-8(7)16-9/h2-5H,1H3,(H,12,13)
• InChI Key： IKYXACPCFDUFDX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 220.03717335g/mol
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.7Ų